Cas no 1788532-23-9 (1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1788532-23-9
• MF: C₂₀H₂₅N₅OS
• MW: 383.510402441025
• CID: 5404279
• Update Time: 2025-07-01

1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-Cyclopropyl-4-pyrimidinyl)-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-4-piperidinecarboxamide
• 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H25N5OS/c26-19(24-20-23-15-3-1-2-4-17(15)27-20)14-7-9-25(10-8-14)18-11-16(13-5-6-13)21-12-22-18/h11-14H,1-10H2,(H,23,24,26)
• InChI Key： PZISDSVKEFFLCW-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=CN=2)CCC(C(NC2=NC3CCCCC=3S2)=O)CC1

Additional information on 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide (CAS No. 1788532-23-9)

The compound 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide, identified by its CAS number 1788532-23-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopropylpyrimidine core combined with a tetrahydro-1,3-benzothiazole moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of small molecules with complex scaffolds has been instrumental in addressing unmet medical needs. The structural design of 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide incorporates elements that are known to enhance binding affinity and selectivity. The cyclopropyl group, in particular, is a well-documented feature in medicinal chemistry that can improve metabolic stability and binding interactions. This structural motif has been successfully employed in various drug candidates targeting kinases and other enzymes involved in critical signaling pathways.

The tetrahydro-1,3-benzothiazole component adds another layer of complexity to the molecule. This heterocyclic system is known for its ability to modulate biological activity through interactions with specific protein targets. Recent studies have highlighted the role of benzothiazole derivatives in inhibiting enzymes and receptors associated with inflammatory and infectious diseases. The combination of these two pharmacophoric units in 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide suggests a dual-action mechanism that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are enzymes central to many cellular processes and implicated in various diseases, including cancer. The pyrimidine and piperidine moieties are known to interact effectively with ATP-binding pockets in kinases, leading to potent inhibition. Furthermore, the 6-cyclopropylpyrimidin-4-yl group may enhance binding by improving hydrophobic interactions with the kinase active site. This design principle has been validated by several recent studies demonstrating the efficacy of cyclopropyl-containing kinase inhibitors in preclinical models.

Another area of interest is the compound's potential application in treating inflammatory disorders. The tetrahydro-1,3-benzothiazole moiety has been shown to modulate inflammatory pathways by interacting with nuclear factor kappa B (NFκB) and other transcription factors. This mechanism is particularly relevant given the increasing recognition of inflammation as a key driver in conditions such as arthritis and autoimmune diseases. The structural features of 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-4-carboxamide make it a promising candidate for further exploration in this therapeutic context.

Recent advances in computational chemistry have also contributed to the optimization of this compound. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets. These simulations have identified key interactions between the compound's pharmacophores and potential binding sites on target proteins. For instance, the cyclopropyl group has been found to interact favorably with hydrophobic pockets in kinases, while the tetrahydro-benzothiazole ring engages in hydrogen bonding with polar residues. Such insights have guided the synthesis of analogs with improved potency and selectivity.

In vitro studies have provided preliminary evidence supporting the therapeutic potential of 1-(6-cyclopropylpyrimidin-4-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yıl)piperidine - 4-carboxamide. These experiments have focused on evaluating its inhibitory activity against selected kinases and its ability to modulate inflammatory responses. Initial results suggest that the compound exhibits significant potency against certain kinases while maintaining good selectivity over others. Additionally, it has demonstrated anti-inflammatory effects comparable to those observed with established therapeutics.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic chemistry. Key intermediates include functionalized pyrimidines and benzothiazoles that are coupled via transition-metal-catalyzed reactions or traditional amide bond formation techniques. The incorporation of the cyclopropyl group requires careful consideration due to its strained ring structure but can be achieved through well-established methodologies such as cyclopropanation reactions.

Future directions for research on 1-(6-cyclopropylpyrimidin - 4 - yl)-N -( 4 , 5 , 6 , 7 - tetrahydro - 1 , 3 - benzothiazol - 2 - yl ) piperidine - 4 - carboxamide include exploring its pharmacokinetic properties and conducting preclinical studies in animal models. Understanding how this compound is metabolized and distributed within the body will be crucial for optimizing its therapeutic index. Preclinical studies will also provide insights into its safety profile and potential side effects before human trials can be initiated.

The development of new drugs is often a lengthy process involving multiple stages from discovery to commercialization. However, 1 -( 6 - cyc lo prop y l py r im idin - 4 - yl ) - N -( 4 , 5 , 6 , 7 - tet ra hy dro - 1 , 3 - ben z o thia zo le - 2 - yl ) piperidine - 4 - carboxamide represents an exciting step forward due to its innovative structure and promising preclinical data. Its unique combination of pharmacophores makes it a versatile tool for drug discovery efforts aimed at addressing complex diseases.